Cas no 95310-94-4 (Butanoic acid,4-bromo-3-hydroxy-, ethyl ester, (3R)-)

• Product Name: Butanoic acid,4-bromo-3-hydroxy-, ethyl ester, (3R)-
• CAS No: 95310-94-4
• MF: C₆H₁₁BrO₃
• MW: 211.053741693497
• CID: 803072
• PubChem ID: 24878645
• Update Time: 2025-04-19

Butanoic acid,4-bromo-3-hydroxy-, ethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-bromo-3-hydroxy-, ethyl ester, (3R)-
• Ethyl (R)-(+)-4-bromo-3-hydroxybutyrate
• ETHYL-(R)-(+)-BROMO-3-HYDROXYBUTANOATE
• AIZRKZQHJNWBEI-RXMQYKEDSA-N
• 1H-Imidazole,5-(4-ethoxyphenyl)-2-[2-(2-furanyl)ethenyl]-4-phenyl-
• 3-[N-TRIS(HYDROXYMETHYL)METHYLAMINO]-2-HYDROXYPROPANESULFONICACIDSODIUMSALT
• 95310-94-4
• (R)-Ethyl 4-bromo-3-hydroxybutanoate
• AC-13920
• ethyl (R)-4-bromo-3-hydroxybutyrate
• ETHYL (R)-4-BROMO-3-HYDROXYBUTANOATE
• Ethyl (R)-(+)-4-bromo-3-hydroxybutyrate, technical grade
• SCHEMBL4693337
• ethyl (3R)-4-bromo-3-hydroxybutanoate
• AKOS015915476

• MDL： MFCD02262043
• Inchi： 1S/C6H11BrO3/c1-2-10-6(9)3-5(8)4-7/h5,8H,2-4H2,1H3/t5-/m1/s1
• InChI Key： AIZRKZQHJNWBEI-RXMQYKEDSA-N
• SMILES： BrC[C@@H](CC(=O)OCC)O

Computed Properties

• Exact Mass: 209.98916g/mol
• Monoisotopic Mass: 209.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Amber Liquid
• Density: 1.468 g/mL at 25 °C(lit.)
• Boiling Point: 94-96 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.476(lit.)
• Optical Activity: [α]20/D +10°, neat

Butanoic acid,4-bromo-3-hydroxy-, ethyl ester, (3R)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives